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Compound of Interest

Compound Name: A 419259 trihydrochloride

Cat. No.: B10762261 Get Quote

Technical Support Center: A 419259
Trihydrochloride
This technical support center provides researchers, scientists, and drug development

professionals with essential information on the stability, solubility, and handling of A 419259
trihydrochloride.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for preparing a stock solution of A 419259
trihydrochloride?

A1: The choice of solvent depends on the desired stock concentration and experimental

requirements. A 419259 trihydrochloride is soluble in several common laboratory solvents.

For high concentration stock solutions, water and DMSO are recommended. It is also soluble in

methanol at a lower concentration. Please refer to the solubility data table below for more

details.

Q2: How should I store the solid A 419259 trihydrochloride powder?

A2: For long-term storage, it is recommended to store the solid powder at -20°C, where it can

be stable for up to 3 to 4 years[1][2][3]. For shorter periods, storage at 4°C for up to 2 years is

also an option[1]. Some suppliers suggest desiccating the powder and storing it at room
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temperature. Always store the compound in a tightly sealed container to protect it from

moisture[1].

Q3: What are the recommended storage conditions for stock solutions of A 419259
trihydrochloride?

A3: Stock solutions of A 419259 trihydrochloride should be stored at low temperatures to

maintain stability. For storage up to 6 months, -80°C is recommended[1][4][5]. For shorter-term

storage of up to 1 month, -20°C is suitable[1][4][5]. It is important to note that one supplier

suggests that solutions are unstable and should be prepared fresh[3]. To avoid degradation

from repeated freeze-thaw cycles, it is best practice to aliquot the stock solution into single-use

volumes[4].

Q4: For how long are the prepared stock solutions stable?

A4: Based on supplier recommendations, stock solutions are stable for up to 6 months when

stored at -80°C and for up to 1 month when stored at -20°C[1][4][5]. However, for optimal

activity, especially for sensitive in vivo experiments, it is highly recommended to prepare fresh

solutions on the day of use[4].
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Issue Possible Cause Recommended Solution

Difficulty dissolving the

compound

Insufficient solvent volume or

inadequate mixing.

Hygroscopic nature of the

solvent (especially DMSO).

Increase the solvent volume or

try gentle warming and

vortexing. The use of

sonication can also aid in

dissolution[4]. Ensure you are

using a fresh, unopened bottle

of anhydrous DMSO, as

absorbed moisture can affect

solubility[4].

Precipitation of the compound

upon addition to aqueous

media

The final concentration of the

compound in the aqueous

buffer is above its solubility

limit. The organic solvent

concentration in the final

solution is too high.

Ensure the final concentration

in your experimental setup is

below the aqueous solubility

limit. It is advisable to perform

a pilot test to check for

solubility at the desired final

concentration. Minimize the

volume of the organic stock

solution added to the aqueous

medium.

Inconsistent experimental

results

Degradation of the compound

due to improper storage or

handling. Repeated freeze-

thaw cycles of the stock

solution.

Always follow the

recommended storage

conditions. Prepare fresh

solutions for each experiment

or use aliquots that have not

been subjected to multiple

freeze-thaw cycles[4].

Low potency or lack of activity

in assays

The compound may have

degraded. Inaccurate

concentration of the stock

solution.

Use a freshly prepared stock

solution or a new aliquot that

has been stored properly.

Verify the concentration of your

stock solution.
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Solubility of A 419259 Trihydrochloride
Solvent Concentration Notes Reference

Water up to 100 mM -

Water 50 mg/mL (84.46 mM)
Requires sonication to

dissolve.
[4]

DMSO up to 20 mM -

DMSO 1 mg/mL (1.69 mM)

Requires sonication.

Use of newly opened

DMSO is

recommended as

hygroscopic DMSO

can impact solubility.

[4]

Methanol 1.4 mg/mL - [2]

Storage and Stability of A 419259 Trihydrochloride
Form Temperature Duration Notes Reference

Solid (Powder) -20°C ≥ 4 years

Store in a sealed

container,

protected from

moisture.

[2]

-20°C 3 years [1][3]

4°C 2 years [1]

Room

Temperature
-

Requires

desiccation.

In Solvent -80°C 6 months

Aliquot to avoid

repeated freeze-

thaw cycles.

[1][4][5]

-20°C 1 month

Aliquot to avoid

repeated freeze-

thaw cycles.

[1][4][5]
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Experimental Protocols & Visualizations
Workflow for Preparation and Storage of A 419259
Trihydrochloride Stock Solution
The following diagram outlines the recommended procedure for preparing and storing stock

solutions of A 419259 trihydrochloride to ensure stability and experimental reproducibility.
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Solution Preparation

Storage and Handling

Experimental Use

Weigh A 419259
trihydrochloride powder

Add appropriate solvent
(e.g., DMSO, Water)

Facilitate dissolution
(vortex, sonicate)

Aliquot into
single-use vials

Use immediately
(Recommended for in vivo)

Store at -80°C
(up to 6 months)

Store at -20°C
(up to 1 month)

Thaw a single aliquot

Dilute to working
concentration

Perform experiment
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Caption: Recommended workflow for the preparation and storage of A 419259
trihydrochloride solutions.

A 419259 Trihydrochloride as an Inhibitor of the Src
Family Kinase Signaling Pathway
A 419259 trihydrochloride is a potent inhibitor of Src family kinases (SFKs), which are key

regulators of various cellular processes. The diagram below illustrates the general signaling

pathway and the point of inhibition by A 419259.
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Caption: Inhibition of the Src family kinase signaling pathway by A 419259 trihydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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